Cas no 17469-89-5 ((2S)-2-(dimethylamino)-3-phenylpropanoic acid)

• Product Name: (2S)-2-(dimethylamino)-3-phenylpropanoic acid
• CAS No: 17469-89-5
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD00082539
• CID: 201366
• PubChem ID: 24856552
• Update Time: 2025-11-02

(2S)-2-(dimethylamino)-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-(Dimethylamino)-3-phenylpropanoic acid
• L-Phenylalanine,N,N-dimethyl-
• N,N-Dimethyl-L-phenylalanine
• PHENYLALANINE,N,N-DIMETHYL-
• N,N-DIME-PHE-OH
• N,N-DIMETHYL-L-PHE-OH
• N,N-Dimethylphenylalanine
• Alanine, N,N-dimethyl-3-phenyl-, L-
• (s)-2-Dimethylamino-3-phenyl-propionic acid
• Phenylalanine, N,N-dimethyl-
• L-Phenylalanine, N,N-dimethyl-
• N,N-DiMethyl-L-phenylalanine 99%
• HOGIQTACRLIOHC-JTQLQIEISA-N
• (2S)-2-(Dimethylamino)-3-Phenylpropanoic Acid
• CS-0151360
• N,N-Dimethyl-L-phenylalanine; L-N,N-dimethyl-3-phenyl-Alanine; N,N-Dimethyl-L-phenylalanine; N,N-Dimethylphenylalanine
• (2S)-2-(Dimethylamino)-3-phenyl-propanoic acid
• N,N-Dimethyl-L-phenylalanine, 99%
• SCHEMBL121728
• AMY14328
• DS-15082
• MFCD00082539
• EN300-7403896
• F10698
• 17469-89-5
• N,N-Dimethyl-L-phenylalanine, puriss., >=99.0% (sum of enantiomers, HPLC)
• AKOS015893954
• DB-308827
• (2S)-2-(dimethylamino)-3-phenylpropanoic acid

• MDL： MFCD00082539
• Inchi： 1S/C11H15NO2/c1-12(2)10(11(13)14)8-9-6-4-3-5-7-9/h3-7,10H,8H2,1-2H3,(H,13,14)/t10-/m0/s1
• InChI Key： HOGIQTACRLIOHC-JTQLQIEISA-N
• SMILES： OC([C@H](CC1C=CC=CC=1)N(C)C)=O

Computed Properties

• Exact Mass: 193.11000
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: -0.4

Experimental Properties

• Color/Form: White powder
• Melting Point: 225-227 °C (lit.)
• PSA: 40.54000
• LogP: 1.24390
• Optical Activity: [α]20/D +77°, c = 1.3 in H2O
• Solubility: Not determined

(2S)-2-(dimethylamino)-3-phenylpropanoic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-(dimethylamino)-3-phenylpropanoic acid

Comprehensive Overview of (2S)-2-(dimethylamino)-3-phenylpropanoic acid (CAS No. 17469-89-5): Properties, Applications, and Research Insights

(2S)-2-(dimethylamino)-3-phenylpropanoic acid (CAS No. 17469-89-5) is a chiral amino acid derivative with significant relevance in pharmaceutical and biochemical research. This compound, characterized by its dimethylamino and phenyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its stereospecific configuration (S-enantiomer) enhances its utility in asymmetric synthesis, making it a focal point for drug discovery and development. Researchers frequently explore its role in modulating enzyme activity and receptor binding, aligning with current trends in precision medicine and targeted therapies.

The growing interest in small-molecule therapeutics has propelled studies on (2S)-2-(dimethylamino)-3-phenylpropanoic acid. Its structural features mimic natural amino acids, enabling applications in peptide mimetics and prodrug design. Recent publications highlight its potential in addressing neurodegenerative disorders and metabolic diseases, topics frequently searched in academic and pharmaceutical databases. The compound’s CAS No. 17469-89-5 is often queried alongside terms like "chiral synthesis", "pharmacokinetics", and "structure-activity relationship", reflecting its multidisciplinary appeal.

From a chemical perspective, (2S)-2-(dimethylamino)-3-phenylpropanoic acid exhibits unique physicochemical properties. Its logP value and aqueous solubility are critical parameters for formulation scientists, particularly in drug delivery systems. Analytical techniques such as HPLC and NMR are routinely employed to validate its purity and stereochemical integrity. Industry professionals frequently search for "scale-up synthesis" and "regulatory compliance" guidelines related to this compound, underscoring its industrial importance.

In the context of green chemistry, researchers are investigating eco-friendly synthetic routes for CAS No. 17469-89-5. Catalytic asymmetric methods and biocatalysis are emerging as sustainable alternatives, addressing the demand for environmentally benign processes. This aligns with global trends toward carbon-neutral manufacturing, a hot topic in both scientific literature and public discourse.

Beyond pharmaceuticals, (2S)-2-(dimethylamino)-3-phenylpropanoic acid finds niche applications in material science and agrochemicals. Its ability to form stable complexes with metals has sparked interest in catalysis and coordination chemistry. Meanwhile, its structural motif inspires innovations in crop protection agents, resonating with searches for "sustainable agriculture" solutions.

In summary, (2S)-2-(dimethylamino)-3-phenylpropanoic acid (CAS No. 17469-89-5) bridges multiple scientific domains, from medicinal chemistry to environmental sustainability. Its continued study promises to unlock novel applications, driven by advancements in computational modeling and high-throughput screening. As interest grows in personalized therapeutics and green synthesis, this compound remains a cornerstone of modern research.